Cas no 187963-83-3 (Methanone, (4-bromo-3-thienyl)phenyl-)

• Product Name: Methanone, (4-bromo-3-thienyl)phenyl-
• CAS No: 187963-83-3
• MF: C₁₁H₇BrOS
• MW: 267.141680955887
• CID: 1379497
• PubChem ID: 10730520
• Update Time: 2025-04-20

Methanone, (4-bromo-3-thienyl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-bromo-3-thienyl)phenyl-
• (4-bromothiophen-3-yl)-phenylmethanone
• AKOS018151420
• DTXSID30444115
• 187963-83-3

• Inchi： 1S/C11H7BrOS/c12-10-7-14-6-9(10)11(13)8-4-2-1-3-5-8/h1-7H
• InChI Key： RGQPWMFTTSKFKN-UHFFFAOYSA-N
• SMILES： BrC1=CSC=C1C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 265.94011
• Monoisotopic Mass: 265.94010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07